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2,3-Dimethylpyridine, commonly known in the field as 2,3-lutidine, is a heterocyclic aromatic
organic compound with the chemical formula (CH3)2CsHsN.[1] As a substituted pyridine, it
belongs to a class of compounds that are not only foundational in organic synthesis but are
also integral scaffolds in numerous pharmaceuticals, agrochemicals, and materials.[2][3] The
pyridine ring is a common motif in FDA-approved drugs, making the study of its derivatives
critically important for drug development professionals.[3]

This guide provides an in-depth exploration of the core physical and chemical properties of 2,3-
dimethylpyridine. Moving beyond a simple datasheet, we will delve into the causal relationships
between its molecular structure and its macroscopic properties. For the research scientist,
understanding these fundamentals is paramount for predicting reactivity, designing synthetic
routes, establishing purification protocols, and developing new molecular entities. We will
examine key physicochemical parameters, provide validated experimental protocols for their
determination, and interpret the compound's spectral signature.

Molecular Structure and Its Implications
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The foundation of 2,3-dimethylpyridine's properties lies in its architecture: a benzene ring
where one methine group is replaced by a nitrogen atom, and with two methyl groups
substituted at the C2 and C3 positions.

o Aromaticity and Electron Density: The pyridine ring is aromatic, conferring significant
thermodynamic stability. However, the electronegative nitrogen atom polarizes the ring,
reducing electron density, particularly at the ortho (C2, C6) and para (C4) positions relative to
the nitrogen.[4] This makes the ring less susceptible to electrophilic substitution compared to
benzene.[4]

» The Nitrogen Lone Pair: The nitrogen's lone pair of electrons resides in an sp? orbital,
projecting outwards from the ring and is not part of the aromatic m-system.[4] This
localization of the lone pair is the source of pyridine's basicity and its ability to act as a Lewis
base or ligand in coordination chemistry.[4]

» Steric Hindrance: The presence of two adjacent (ortho) methyl groups at the C2 and C3
positions introduces significant steric bulk around the nitrogen atom and one side of the ring.
This steric hindrance can influence its nucleophilicity and how it interacts with other
molecules, a critical consideration in reaction kinetics and drug-receptor binding. For
instance, in the related compound 2,6-lutidine, the two methyl groups flanking the nitrogen
render it a useful non-nucleophilic base in organic synthesis.[1]

Core Physicochemical Properties

The following table summarizes the key physical properties of 2,3-dimethylpyridine, compiled
from various authoritative sources. These parameters are fundamental for laboratory handling,
reaction setup, and purification processes.
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Property Value Source(s)
CAS Number 583-61-9 [51[6]
Molecular Formula C7H9N [61[7]
Molecular Weight 107.15 g/mol [718]
Appearance Colorless to light yellow liquid [2][9]

Pungent, characteristic
Odor ) [2]
aromatic odor

Density 0.945 g/mL at 25 °C [5]

Boiling Point 162-163 °C (at 760 mmHQ) [5]

-15 °C (Note: Reported values

Melting Point vary significantly, from -15 °C [2][5119]
to -64.3 °C)
Flash Point 50 °C (122 °F) 9]

Slightly soluble in water;
Solubility soluble in organic solvents like  [2]

ethanol and ether.

Refractive Index (n2°/D) 1.508 [5]

3.065 mmHg at 25 °C
Vapor Pressure , [°]
(estimated)

Experimental Determination of Key Properties

Accurate determination of physical properties is the cornerstone of chemical characterization.
Here, we provide self-validating, step-by-step protocols for measuring two critical parameters:
boiling point and refractive index.

Protocol: Micro Boiling Point Determination

This method is ideal for determining the boiling point with a small sample volume, a common
scenario in research and development. The principle relies on the definition of boiling point: the
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temperature at which the vapor pressure of the liquid equals the surrounding atmospheric
pressure.[7][10]

Methodology Rationale: We use an inverted capillary tube to trap vapor. As the sample is
heated, the trapped air and vapor expand, escaping as bubbles. When the external pressure
equals the vapor pressure, a steady stream of bubbles emerges. Upon cooling, the exact point
where the liquid is drawn back into the capillary marks the temperature where the internal
vapor pressure is equal to the external atmospheric pressure—the boiling point.[10]

Step-by-Step Protocol:

Apparatus Assembly: Secure a small test tube (e.g., 10x75 mm) containing 0.5 mL of 2,3-
dimethylpyridine to a thermometer using a rubber band or wire. The bottom of the test tube
should align with the thermometer's bulb.

Capillary Insertion: Place a small capillary tube (sealed at one end) into the test tube with the
open end submerged in the liquid.

Heating Bath: Immerse the assembly into a heating bath (e.g., a Thiele tube or a beaker
filled with mineral oil) to ensure uniform heat distribution.[11] The heating bath should be
heated slowly and steadily, for instance, on a hot plate with stirring.

Observation (Heating): As the temperature rises, air will be expelled from the capillary tube.
As the liquid approaches its boiling point, a rapid and continuous stream of bubbles will
emerge from the open end of the capillary tube.[11]

Observation (Cooling): Once a steady stream of bubbles is observed, turn off the heat
source and allow the apparatus to cool slowly while monitoring the capillary.

Boiling Point Reading: The stream of bubbles will slow and eventually stop. The precise
temperature at which the liquid begins to enter the capillary tube is the boiling point.[11]
Record this temperature.

Validation: For authoritative results, repeat the determination 2-3 times. The readings should
be within a narrow range (e.g., 0.5 °C).

Below is a visualization of the experimental workflow for determining the boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://en.wikipedia.org/wiki/2,6-Lutidine
https://www.scribd.com/document/933294341/SOP-Abbe-Refractometer-DR-A1-Plus-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC8163342/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8163342/
https://en.wikipedia.org/wiki/Pyridine
https://chemlab.truman.edu/operating-instructions-for-abbe-refractometers/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.researchgate.net/figure/FTIR-spectrum-for-Pyridine_tbl1_287800745
https://www.bldeapharmacy.ac.in/assets/uploads/18.-REFRACTOMETER.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
http://www.chymist.com/Boiling%20point%20LSM.pdf
https://www.benchchem.com/product/b1584814/docs#introduction-understanding-2-3-dimethylpyridine-2-3-lutidine
https://www.benchchem.com/product/b1584814/docs#introduction-understanding-2-3-dimethylpyridine-2-3-lutidine
https://www.benchchem.com/product/b1584814/docs#introduction-understanding-2-3-dimethylpyridine-2-3-lutidine
https://www.benchchem.com/product/b1584814/docs#introduction-understanding-2-3-dimethylpyridine-2-3-lutidine
https://www.benchchem.com/product/b1584814?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584814?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584814?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

